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For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth comparative analysis of Variolink Esthetic (Ivoclar Vivadent), a

widely used esthetic resin cement, against other prominent resin cements in the dental market.

The comparison focuses on key performance indicators: bond strength, color stability, wear

resistance, and biocompatibility, supported by experimental data from various in-vitro studies.

Detailed experimental protocols are provided to allow for critical evaluation and replication of

the cited findings.

Executive Summary
Variolink Esthetic is a light- and dual-curing luting composite designed for the permanent

cementation of ceramic and composite resin restorations.[1] It is distinguished by its patented,

amine-free formulation containing the Ivocerin light initiator, which is claimed to contribute to its

exceptional shade stability.[1] This guide will objectively compare its performance against other

leading resin cements, including Panavia V5 (Kuraray Noritake), RelyX Ultimate (3M ESPE),

Nexus 3 (Kerr), and Calibra (Dentsply Sirona).

Data Presentation
The following tables summarize the quantitative data collected from various comparative

studies. It is important to note that direct comparison between studies can be challenging due

to variations in testing methodologies, substrates, and aging protocols.
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Table 1: Bond Strength (MPa) to Various Substrates
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Resin
Cement

Substrate
Bond
Strength
Test

Initial
Bond
Strength
(MPa)

Bond
Strength
after
Aging
(MPa)

Aging
Protocol

Citation(s
)

Variolink

Esthetic

DC

Human

Dentin

Tensile

Bond

Strength

29.1

(median)

25.6

(median)

150 days

water

storage +

37,500

thermocycl

es

(5°C/55°C)

[2]

Panavia V5
Human

Dentin

Tensile

Bond

Strength

28.8

(median)

24.9

(median)

150 days

water

storage +

37,500

thermocycl

es

(5°C/55°C)

[2]

RelyX

Ultimate

Human

Dentin

Tensile

Bond

Strength

25.9

(median)

23.3

(median)

150 days

water

storage +

37,500

thermocycl

es

(5°C/55°C)

[2]

Variolink

Esthetic

DC

Zirconia

(IPS e.max

ZirCAD

Prime)

Microtensil

e Bond

Strength

2.4
Not

Reported

Not

Reported
[3]

Panavia V5

Zirconia

(IPS e.max

ZirCAD

Prime)

Microtensil

e Bond

Strength

2.8
Not

Reported

Not

Reported
[3]
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RelyX

Luting Plus

Zirconia

(IPS e.max

ZirCAD

Prime)

Microtensil

e Bond

Strength

1.9
Not

Reported

Not

Reported
[3]

Variolink

Esthetic LC

Lithium

Disilicate

Shear

Bond

Strength

5.06

(Control)

2.85 (7000

thermocycl

es)

1750,

3500, 7000

thermocycl

es

[4][5]

Panavia V5
Lithium

Disilicate

Shear

Bond

Strength

5.06

(Control)

3.25 (7000

thermocycl

es)

1750,

3500, 7000

thermocycl

es

[4][5]

RelyX

Veneer

Lithium

Disilicate

Shear

Bond

Strength

4.45

(Control)

2.65 (7000

thermocycl

es)

1750,

3500, 7000

thermocycl

es

[4][5]

Table 2: Color Stability (ΔE) after Accelerated Aging*
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Resin Cement Aging Method
Aging
Duration

ΔE* (Color
Change)

Citation(s)

Variolink Esthetic

DC

70°C Water

Storage
4 weeks

Not specified, but

higher than

Panavia V5

[2][6]

Panavia V5
70°C Water

Storage
4 weeks

Not specified, but

lowest among

tested

[2][6]

RelyX Ultimate
70°C Water

Storage
4 weeks

Not specified, but

higher than

Panavia V5

[2][6]

Variolink II
Deionized Water

at 37°C
183 days 4.72 [7]

NX3 (Dual Cure)
Deionized Water

at 37°C
183 days 2.84 [7]

Calibra (Dual

Cure)

Deionized Water

at 37°C
183 days 8.20 [7]

RelyX ARC
Deionized Water

at 37°C
183 days

Not specified,

similar to

Multilink

[7]

Variolink Esthetic

Xenon Light

Source (0.4

W/m²)

16 four-hour

cycles

Clinically

acceptable (ΔE <

3)

[8]

Panavia V5

Xenon Light

Source (0.4

W/m²)

16 four-hour

cycles

Clinically

acceptable (ΔE <

3)

[8]

RelyX Universal

Xenon Light

Source (0.4

W/m²)

16 four-hour

cycles

Clinically

unacceptable

(ΔE > 3)

[8]

Table 3: Wear Resistance
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Resin Cement
Wear Test
Method

Parameter
Measured

Result Citation(s)

Variolink Esthetic

LC

Toothbrush

Abrasion

Surface

Roughness (nm)
> 200 nm [5]

Panavia Veneer

LC

Toothbrush

Abrasion

Surface

Roughness (nm)
< 50 nm [5]

RelyX Veneer
Toothbrush

Abrasion

Surface

Roughness (nm)
< 50 nm [5]

RelyX Ultimate
Leinfelder-Suzuki

Wear Simulator

Volume Loss

(mm³)

Influenced by

curing method
[9]

Panavia V5
Leinfelder-Suzuki

Wear Simulator

Volume Loss

(mm³)

Not influenced by

curing method
[9]

Nexus 3
Leinfelder-Suzuki

Wear Simulator

Volume Loss

(mm³)

Influenced by

curing method
[9]

Table 4: Biocompatibility (Cytotoxicity)
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Resin Cement Cell Line Assay Result Citation(s)

Variolink Esthetic

Human

Osteoblasts,

Gingival

Fibroblasts, etc.

LDH & BCA

Assays

Low cytotoxic

effects
[10][11]

RelyX Ultimate

Human

Osteoblasts,

Gingival

Fibroblasts, etc.

LDH & BCA

Assays

Low cytotoxic

effects
[10][11]

RelyX Unicem 2

Human

Osteoblasts,

Gingival

Fibroblasts, etc.

LDH & BCA

Assays

Low cytotoxic

effects
[10]

SmartCem2

Human

Osteoblasts,

Gingival

Fibroblasts, etc.

LDH & BCA

Assays

Strong cytotoxic

effects
[10]

PermaCem 2.0

Human

Osteoblasts,

Gingival

Fibroblasts, etc.

LDH & BCA

Assays

Strong cytotoxic

effects
[10]

Variolink II
Human

Lymphocytes

SCE & CA

Assays

Genotoxic and

cytotoxic effects
[12]

Panavia F 2.0
Human

Lymphocytes

SCE & CA

Assays

Genotoxic and

cytotoxic effects
[12]

Experimental Protocols
A detailed understanding of the methodologies employed in the cited studies is crucial for

interpreting the presented data. Below are descriptions of the key experimental protocols.

Bond Strength Testing (Microtensile and Shear)
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Objective: To determine the adhesive strength of the resin cement to a substrate (e.g., dentin,

enamel, ceramic, or zirconia).

Protocol:

Substrate Preparation: Human or bovine teeth are sectioned to expose a flat dentin or

enamel surface. Ceramic or zirconia blocks are fabricated to standardized dimensions. The

bonding surface is treated according to the manufacturer's instructions for the specific

cement and substrate (e.g., etching, priming, silanization).[6][13]

Cement Application and Curing: The resin cement is applied to the prepared substrate, and a

restorative material (e.g., composite resin cylinder or ceramic block) is seated on top with a

defined load. The cement is then light-cured or allowed to dual-cure according to the

manufacturer's protocol.[6][13]

Specimen Storage and Aging: Specimens are typically stored in water at 37°C for 24 hours

(initial bond strength). For aging, specimens may undergo thermocycling (e.g., 5,000 to

37,500 cycles between 5°C and 55°C) and/or prolonged water storage (e.g., 150 days).[2][4]

Testing:

Microtensile Bond Strength (µTBS): The bonded assembly is sectioned into beams with a

cross-sectional area of approximately 1 mm². These beams are then subjected to a tensile

load in a universal testing machine until failure.[6][13]

Shear Bond Strength (SBS): A shear force is applied to the side of the restorative material

at the adhesive interface until failure.[4]

Data Analysis: The force at failure is recorded and divided by the bonded surface area to

calculate the bond strength in megapascals (MPa). Failure modes (adhesive, cohesive, or

mixed) are analyzed under a microscope.

Color Stability Testing (ISO 7491)
Objective: To evaluate the resistance of the resin cement to color change when exposed to

simulated oral conditions.
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Protocol:

Specimen Preparation: Disc-shaped specimens of the resin cement are fabricated in a

standardized mold (e.g., 8 mm diameter, 2 mm height).[7] The specimens are cured

according to the manufacturer's instructions.

Initial Color Measurement: The initial color of each specimen is measured using a

spectrophotometer or colorimeter, recording the CIE Lab* values.[2][8]

Accelerated Aging: Specimens are subjected to an aging protocol, which may include:

Water Storage: Immersion in distilled water at an elevated temperature (e.g., 37°C or

70°C) for a specified period (e.g., 24 hours to 183 days).[2][7]

Light Exposure: Exposure to a xenon arc lamp in a weathering chamber to simulate

sunlight for a defined duration and irradiance.[8][14]

Final Color Measurement: After aging, the CIE Lab* values are measured again.

Data Analysis: The color change (ΔE) is calculated using the formula: ΔE = [(ΔL)² + (Δa)² +

(Δb)²]¹/². A ΔE value greater than 3.3 is generally considered clinically perceptible.[8]

Wear Resistance Testing (e.g., Leinfelder-Suzuki
Simulator)
Objective: To simulate the clinical wear of the resin cement due to masticatory forces.

Protocol:

Specimen Preparation: Specimens of the resin cement are fabricated and mounted in the

wear simulator.

Wear Simulation: The specimens are subjected to a specified number of cycles (e.g.,

400,000) under a defined load (e.g., 80N) against an antagonist (e.g., stainless steel ball

bearing) in a slurry of abrasive particles (e.g., polymethyl methacrylate beads in water).[9]

[15]
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Wear Measurement: The amount of material lost is quantified. This can be done by:

Volumetric Loss: 3D profilometry is used to scan the surface before and after wear

simulation to calculate the volume of material lost (in mm³).[9]

Vertical Loss/Wear Depth: The maximum depth of the wear facet is measured (in µm).

Data Analysis: The wear data is statistically analyzed to compare the performance of

different materials.

Biocompatibility Testing (Cytotoxicity Assays)
Objective: To assess the potential of the resin cement to cause harm to living cells.

Protocol:

Eluate Preparation: Cured specimens of the resin cement are incubated in a cell culture

medium for a specific period (e.g., 24 hours) to allow leachable components to diffuse into

the medium, creating an "eluate."[10][16]

Cell Culture: Human cell lines (e.g., gingival fibroblasts, osteoblasts) are cultured in a

laboratory setting.[10]

Cell Exposure: The cultured cells are exposed to the eluates of the different resin cements. A

control group is exposed to fresh culture medium.[16]

Cytotoxicity Assessment: After a defined exposure time (e.g., 24, 48, or 72 hours), cell

viability is measured using various assays:

LDH Assay: Measures the release of lactate dehydrogenase, an enzyme released from

damaged cells.

BCA Assay: Measures total protein content, which is proportional to the number of viable

cells.

MTT Assay: Measures the metabolic activity of viable cells.
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Data Analysis: The results from the exposed cells are compared to the control group to

determine the percentage of cell death or inhibition of cell proliferation caused by the cement

eluates.[10]
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Caption: Chemical polymerization process of light-cure and dual-cure resin cements.
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Caption: Workflow for microtensile (µTBS) and shear (SBS) bond strength testing.
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Caption: Decision tree for resin cement selection based on clinical indication.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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